Cas no 85099-36-1 (gamma,4-Dimethylcyclohexene-1-propan-1-amine)

• Product Name: gamma,4-Dimethylcyclohexene-1-propan-1-amine
• CAS No: 85099-36-1
• MF: C₁₁H₂₁N
• MW: 167.29114317894
• CID: 730122
• Update Time: 2023-08-03

gamma,4-Dimethylcyclohexene-1-propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-Cyclohexene-1-propanamine,g,4-dimethyl-
• gamma,4-Dimethylcyclohexene-1-propan-1-amine
• SXJIEXCRGRWIOO-UHFFFAOYSA-N
• 3-(1methylcyclohexen-4-yl)-butylamine
• 3-(1-methylcyclohexen-4-yl)-butylamine
• gamma,4-Dimethyl-3-cyclohexene-1-propan-1-amine

• Inchi： 1S/C11H21N/c1-9-3-5-11(6-4-9)10(2)7-8-12/h3,10-11H,4-8,12H2,1-2H3
• InChI Key： SXJIEXCRGRWIOO-UHFFFAOYSA-N
• SMILES： NCCC(C)C1CC=C(C)CC1

Computed Properties

• Exact Mass: 167.1674
• Monoisotopic Mass: 167.1674
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26

Experimental Properties

• Density: 0.88
• Boiling Point: 237.8°C at 760 mmHg
• Flash Point: 96.1°C
• Refractive Index: 1.48